Cas no 125732-40-3 (ethyl 5-methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate
• CAS No: 125732-40-3
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• MDL: MFCD16620050
• CID: 1103355
• PubChem ID: 11389644
• Update Time: 2025-05-21

ethyl 5-methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-5-methyl-3-oxo-1H-Pyrazole-4-carboxylic acid ethyl ester
• ethyl 5-Methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate
• 5-Hydroxy-3-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
• Ethyl 5-hydroxy-3-methyl-1H-pyrazole-4-carboxylate
• 125732-40-3
• Ethyl5-hydroxy-3-methyl-1H-pyrazole-4-carboxylate
• CWADBBSOZFXYQV-UHFFFAOYSA-N
• Ethyl 3-methyl-5-oxo-1,2-dihydropyrazole-4-carboxylate
• SCHEMBL1660818
• 5-Methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid ethyl ester
• 5-methyl-3-oxo-2,3-dihydro-1H-pyrazole4-carboxylic acid ethyl ester
• AT39766
• 3-methyl-5-oxo-1,2-dihydro-pyrazole-4-carboxylic acid ethyl ester
• EN300-249579
• DB-108739
• ethyl 5-methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate

• MDL： MFCD16620050
• Inchi： 1S/C7H10N2O3/c1-3-12-7(11)5-4(2)8-9-6(5)10/h3H2,1-2H3,(H2,8,9,10)
• InChI Key： CWADBBSOZFXYQV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NNC=1C)=O)=O

Computed Properties

• Exact Mass: 170.0692
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on ethyl 5-methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate

Ethyl 5-Methyl-3-Oxo-2,3-Dihydro-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Ethyl 5-methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate, with CAS No. 125732-40-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazolone derivatives, which have been extensively studied for their potential applications in drug discovery and material science. The structure of ethyl 5-methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate is characterized by a pyrazole ring system with specific substituents that confer unique chemical and biological properties.

Ethyl 5-methyl substituent plays a crucial role in modulating the physical and chemical properties of the compound. The presence of this group enhances the lipophilicity of the molecule, making it more suitable for certain applications in drug delivery systems. Recent studies have highlighted the importance of such substituents in improving bioavailability and pharmacokinetic profiles of therapeutic agents. Additionally, the oxo group at position 3 contributes to the stability and reactivity of the compound, making it a valuable intermediate in organic synthesis.

The pyrazole ring system is a heterocyclic structure that has been widely explored for its versatile reactivity and potential as a scaffold in medicinal chemistry. Ethyl 5-methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate exhibits interesting electronic properties due to the conjugation within the ring system. This conjugation not only influences the UV-vis absorption characteristics but also plays a role in determining the compound's reactivity towards various chemical transformations.

Recent advancements in synthetic methodologies have enabled researchers to synthesize ethyl 5-methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate with high efficiency and purity. One such approach involves the condensation of appropriate aldehydes with amino acids or their derivatives under mild reaction conditions. This method not only ensures high yields but also allows for fine-tuning of substituents to tailor the properties of the resulting compound.

In terms of applications, ethyl 5-methyl-3 oxo dihydro pyrazole carboxylate has shown promise in several areas. Its ability to act as a chelating agent makes it useful in coordination chemistry and catalysis. Furthermore, studies have demonstrated its potential as an anti-inflammatory and antioxidant agent, suggesting its utility in therapeutic formulations. The compound's stability under physiological conditions further enhances its suitability for biomedical applications.

The synthesis and characterization of ethyl 5-methyl dihydro pyrazole carboxylate have been extensively documented in recent scientific literature. Researchers have employed advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its molecular structure and confirm its identity. These studies provide a solid foundation for further exploration into its chemical behavior and biological activity.

In conclusion, ethyl 5 methyl dihydro pyrazole carboxylate (CAS No. 12573240) is a compound with diverse applications across multiple disciplines. Its unique structural features and promising biological activity make it a valuable subject for ongoing research efforts. As new insights into its properties continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.